molecular formula C12H10O2 B8684285 Methanone, (5-methyl-2-furanyl)phenyl- CAS No. 21493-94-7

Methanone, (5-methyl-2-furanyl)phenyl-

Cat. No.: B8684285
CAS No.: 21493-94-7
M. Wt: 186.21 g/mol
InChI Key: DRRGJRUNNNIEFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methanone, (5-methyl-2-furanyl)phenyl- (IUPAC name: phenyl(5-methylfuran-2-yl)methanone) is a ketone derivative featuring a phenyl group and a 5-methyl-2-furanyl moiety attached to a carbonyl carbon. Its molecular formula is C₁₂H₁₀O₂, with a molecular weight of 186.21 g/mol.

Structurally, the 5-methylfuran group introduces steric and electronic effects, while the phenyl group contributes aromatic stability.

Properties

CAS No.

21493-94-7

Molecular Formula

C12H10O2

Molecular Weight

186.21 g/mol

IUPAC Name

(5-methylfuran-2-yl)-phenylmethanone

InChI

InChI=1S/C12H10O2/c1-9-7-8-11(14-9)12(13)10-5-3-2-4-6-10/h2-8H,1H3

InChI Key

DRRGJRUNNNIEFT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)C(=O)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data

Physical Properties

  • Boiling Points: Simpler derivatives (e.g., 1-(5-methyl-2-furyl)ethanone) exhibit lower boiling points (~100°C) compared to bulkier analogues (>200°C inferred for ).
  • Solubility : Polar groups (e.g., -NH₂, -OCH₃) improve water solubility, while extended aromatic systems (e.g., ) favor organic solvents like toluene.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.